Cas no 1021137-82-5 (2-{3-[(Dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{3-[(Dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one
• CAS No: 1021137-82-5
• MF: C₁₄H₁₉N₅O₃S
• MW: 337.397361040115
• CID: 6220394
• PubChem ID: 42144106
• Update Time: 2025-07-17

2-{3-[(Dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• AKOS024501836
• 2-{3-[(dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one
• VU0638219-1
• F5230-1120
• 1021137-82-5
• 1-[3-(dimethylsulfamoylamino)propyl]-6-oxo-3-pyridin-4-ylpyridazine
• 2-{3-[(Dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C14H19N5O3S/c1-18(2)23(21,22)16-8-3-11-19-14(20)5-4-13(17-19)12-6-9-15-10-7-12/h4-7,9-10,16H,3,8,11H2,1-2H3
• InChI Key： VRVFELVPULPEAY-UHFFFAOYSA-N
• SMILES： S(N(C)C)(NCCCN1C(C=CC(C2C=CN=CC=2)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 337.12086066g/mol
• Monoisotopic Mass: 337.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 103Ų

Additional information on 2-{3-[(Dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-{3-[(Dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one (CAS No. 1021137-82-5)

The compound 2-{3-[(Dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one (CAS No. 1021137-82-5) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, featuring a pyridin-4-yl moiety and a dihydropyridazin-3-one core, which are often associated with bioactive properties. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, making it a subject of ongoing studies in academic and industrial laboratories.

One of the key reasons for the growing attention toward CAS No. 1021137-82-5 is its relevance in addressing contemporary health challenges. For instance, the rise of antibiotic resistance and the need for novel therapeutic agents have spurred interest in compounds like this. The dimethylsulfamoyl group in its structure is known to enhance binding affinity to certain protein targets, which could be leveraged in designing next-generation inhibitors. Additionally, the pyridin-4-yl component is frequently explored in oncology research, suggesting potential intersections with cancer drug development.

From a synthetic chemistry perspective, the preparation of 2-{3-[(Dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one involves multi-step organic transformations, including amidation and cyclization reactions. The compound’s solubility and stability profiles are critical for its practical applications, and recent advancements in formulation technologies have improved its bioavailability. These attributes make it a promising candidate for further preclinical evaluation, particularly in the context of personalized medicine and targeted therapies.

The scientific community has also been investigating the mechanistic underpinnings of CAS No. 1021137-82-5. Preliminary studies suggest that it may modulate specific signaling pathways involved in inflammation and cellular proliferation. This aligns with current trends in drug discovery, where small molecules are increasingly designed to interact with multiple targets simultaneously. Such polypharmacology approaches are gaining traction as they offer the potential for enhanced efficacy and reduced side effects, addressing a common limitation of traditional single-target drugs.

In the realm of computational chemistry, 2-{3-[(Dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one has been the subject of molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses. These in silico studies provide valuable insights into its binding modes and affinity for various biological targets. As artificial intelligence and machine learning continue to revolutionize drug discovery, compounds like this are likely to benefit from accelerated screening and optimization processes, reducing the time and cost associated with bringing new therapies to market.

Another area of interest is the environmental and metabolic fate of CAS No. 1021137-82-5. With increasing regulatory scrutiny on the sustainability of pharmaceutical compounds, researchers are evaluating its biodegradability and potential ecological impact. Green chemistry principles are being applied to its synthesis, aiming to minimize waste and energy consumption. This holistic approach not only enhances the compound’s appeal but also aligns with global efforts to promote sustainable science and technology.

Looking ahead, the versatility of 2-{3-[(Dimethylsulfamoyl)amino]propyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one positions it as a valuable tool in both academic and industrial research. Its unique structural features and potential biological activities make it a compelling subject for further exploration. As the scientific community continues to unravel its properties and applications, this compound is poised to play a significant role in advancing our understanding of chemical biology and therapeutic development.